Cas no 20898-86-6 (2-(chloromethyl)-5-nitrothiophene)

2-(chloromethyl)-5-nitrothiophene structure
20898-86-6 structure
Product Name:2-(chloromethyl)-5-nitrothiophene
CAS No:20898-86-6
MF:C5H4ClNO2S
MW:177.608758926392
MDL:MFCD28361872
CID:1396490
PubChem ID:12583137
Update Time:2025-04-20

2-(chloromethyl)-5-nitrothiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-(chloromethyl)-5-nitro-
    • 2-(chloromethyl)-5-nitrothiophene
    • 2-Chlormethyl-5-nitro-thiophen
    • 2-chloromethyl-5-nitro-thiophene
    • 5-Nitro-2-chlormethyl-thiophen
    • 5-Nitro-2-thenylchlorid
    • DTXSID90503353
    • 20898-86-6
    • EN300-1981463
    • SCHEMBL7048967
    • MDL： MFCD28361872
    • Inchi： 1S/C5H4ClNO2S/c6-3-4-1-2-5(10-4)7(8)9/h1-2H,3H2
    • InChI Key： KHXIFJKSANMLQD-UHFFFAOYSA-N
    • SMILES： ClCC1=CC=C([N+](=O)[O-])S1

Computed Properties

  • Exact Mass: 176.96500
  • Monoisotopic Mass: 176.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.1Ų

Experimental Properties

  • PSA: 74.06000
  • LogP: 2.91830

2-(chloromethyl)-5-nitrothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(chloromethyl)-5-nitrothiophene Pricemore >>

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Enamine
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 $4667.0 2023-06-02
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 $1086.0 2023-09-16
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2-(chloromethyl)-5-nitrothiophene Production Method

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